REACTION_CXSMILES
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ClC1[C:7]([C:8]2[CH:9]=[C:10]3[C:14](=[CH:15][CH:16]=2)NN=C3)=CC=CN=1.CC1C=C(B(O)O)C=CC=1.Br[C:28]1[C:33]([Cl:34])=[CH:32][CH:31]=[CH:30][N:29]=1.C([O-])([O-])=O.[Na+].[Na+]>O1CCOCC1.C1C=CC([P]([Pd]([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)([P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)[P](C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1>[Cl:34][C:33]1[C:28]([C:15]2[CH:14]=[CH:10][CH:9]=[C:8]([CH3:7])[CH:16]=2)=[N:29][CH:30]=[CH:31][CH:32]=1 |f:3.4.5,^1:50,52,71,90|
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC=CC=C1C=1C=C2C=NNC2=CC1
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Name
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Quantity
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1.76 g
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Type
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reactant
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Smiles
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CC=1C=C(C=CC1)B(O)O
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Name
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Quantity
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2.7 g
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Type
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reactant
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Smiles
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BrC1=NC=CC=C1Cl
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Name
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Quantity
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16 mL
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Na+].[Na+]
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Name
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Quantity
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125 mL
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Type
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solvent
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Smiles
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O1CCOCC1
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Name
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Quantity
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0.9 g
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Type
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catalyst
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Smiles
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C=1C=CC(=CC1)[P](C=2C=CC=CC2)(C=3C=CC=CC3)[Pd]([P](C=4C=CC=CC4)(C=5C=CC=CC5)C=6C=CC=CC6)([P](C=7C=CC=CC7)(C=8C=CC=CC8)C=9C=CC=CC9)[P](C=1C=CC=CC1)(C=1C=CC=CC1)C=1C=CC=CC1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC1=NC=CC=C1C=1C=C2C=NNC2=CC1
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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3-Chloro-2-(3-methylphenyl)pyridine was synthesized analogous to the reaction conditions
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Type
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TEMPERATURE
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Details
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by heating
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Type
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CONCENTRATION
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Details
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the crude concentrate
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Type
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CUSTOM
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Details
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was purified by flash silica gel column chromatography [Combiflash® companion System® with RediSep® silica gel column 40 g, 10-30% EtOAC/hexanes eluting solvent gradient upon liquid loading on to column]
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Name
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Type
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product
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Smiles
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ClC=1C(=NC=CC1)C1=CC(=CC=C1)C
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Type | Value | Analysis |
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AMOUNT: MASS | 1.62 g | |
YIELD: PERCENTYIELD | 61% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |